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Compound of Interest

Compound Name: Silicon tetraacetate

Cat. No.: B1584499 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive chemical compounds like Silicon tetraacetate.

This guide provides immediate, essential safety protocols, logistical information, and disposal

plans to foster a secure research environment.

Physicochemical and Safety Data
A comprehensive understanding of a substance's properties is the foundation of safe handling.

The following table summarizes the key quantitative data for Silicon tetraacetate.

Property Value Source

Molecular Formula C8H12O8Si [1]

Molecular Weight 264.26 g/mol [1]

Appearance White crystalline solid [1]

Melting Point 111-115 °C

Boiling Point 148 °C at 5 mmHg

Vapor Density >1 (vs air)

Storage Temperature -20°C [2]

Flash Point Not applicable
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Hazard Identification and Personal Protective
Equipment (PPE)
Silicon tetraacetate is classified as a hazardous substance that can cause severe skin burns

and eye damage.[1][3] It reacts violently with water and is very hygroscopic.[1][3][4] Inhalation

can lead to toxic pneumonitis, an inflammation of the lungs.[1] Due to these hazards, stringent

adherence to PPE protocols is mandatory.

Required Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield are essential to protect against

splashes.[3][5][6]

Hand Protection: Chemical-resistant gloves (e.g., rubber, neoprene, or nitrile) must be worn.

[7]

Skin and Body Protection: A lab coat that buttons up and covers to the knees is required.[5]

For large quantities or situations with a high risk of splashing, a chemical-resistant apron

should be considered.[8]

Respiratory Protection: In situations where dust or vapors may be generated, a respirator

with an appropriate filter (e.g., type P3) is necessary. Work should be conducted in a well-

ventilated area or under a chemical fume hood.[3][9]

Standard Operating Procedure for Handling Silicon
Tetraacetate
Adherence to a strict, step-by-step protocol is crucial for minimizing risks.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.[9]
Locate the nearest safety shower and eyewash station before beginning work.
Remove all water and incompatible materials from the handling area.[3]
Have spill control materials (e.g., sand, earth, or vermiculite) readily accessible.[3]

2. Handling:
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Don all required PPE before handling the compound.[5][7]
Handle Silicon tetraacetate in a designated area, such as a chemical fume hood, to avoid
inhalation of dust or vapors.[3][9]
Avoid all personal contact with the substance.[3]
When mixing, ALWAYS add Silicon tetraacetate to the other substance slowly. NEVER add
other substances to Silicon tetraacetate to avoid a violent reaction.[3]
Keep containers securely sealed when not in use.[3]

3. Storage:

Store in a cool, dry, and well-ventilated area.[2][3]
Keep containers tightly closed to prevent contact with moisture, as it hydrolyzes readily.[2]
The recommended storage temperature is -20°C.[2]
Store away from incompatible materials and foodstuff containers.[3]

Emergency Procedures
Spills:

Minor Spills:

Immediately alert others in the vicinity.

Wearing appropriate PPE, clean up the spill using dry methods to avoid generating dust.

[3]

Use an absorbent material like sand, earth, or vermiculite to contain the spill.[3]

Collect the material into a suitable, labeled container for waste disposal.[3]

Major Spills:

Evacuate the area and move upwind.[3]

Alert emergency responders and inform them of the location and nature of the hazard.[3]

Only personnel with full-body protective clothing and breathing apparatus should enter the

area.[3]
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Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[9] Seek immediate medical attention.[9]

Skin Contact: Immediately flush the affected area with large amounts of water and remove all

contaminated clothing.[3] Continue flushing with water.[3]

Inhalation: Move the affected person to fresh air.[10] If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3][9] Rinse the mouth with water and provide water to

drink.[3] Seek immediate medical attention.[3][9]

Fire:

Use carbon dioxide, dry powder, foam, or water spray to extinguish the fire.[7][9] Water can

be used to cool fire-exposed containers.[7]

Firefighters should wear self-contained breathing apparatus and full protective clothing.[7][9]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[3] Silicon
tetraacetate is considered a corrosive hazardous waste (EPA hazardous waste number D002).

[3]

Collect waste in labeled, sealed containers.[3]

Dispose of the material through a licensed professional waste disposal service.

Do not allow the product to enter drains.[2]

Below is a diagram illustrating the safe handling workflow for Silicon tetraacetate.
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Caption: Workflow for the safe handling of Silicon tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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